Cas no 887974-28-9 ((5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol)

• Product Name: (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol
• CAS No: 887974-28-9
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 1034723
• PubChem ID: 24729880
• Update Time: 2025-06-28

(5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol
• (5-[2-(TRIFLUOROMETHYL)PHENYL]PYRIDIN-3-YL)METHANOL
• [5-[2-(trifluoromethyl)phenyl]pyridin-3-yl]methanol
• {5-[2-(Trifluoromethyl)phenyl]pyridin-3-yl}methanol
• DTXSID40647014
• AKOS016014589
• 887974-28-9
• [5-[2-(trifluoromethyl)phenyl]-3-pyridyl]methanol
• DB-289986

• Inchi： 1S/C13H10F3NO/c14-13(15,16)12-4-2-1-3-11(12)10-5-9(8-18)6-17-7-10/h1-7,18H,8H2
• InChI Key： SFABOOBJRLONOF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(CO)C=1)(F)F

Computed Properties

• Exact Mass: 253.07144843g/mol
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol

(5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol: A Comprehensive Overview

The compound with CAS No. 887974-28-9, commonly referred to as (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethylphenyl group and a methanol moiety. The trifluoromethyl group introduces significant electronic effects, making this compound highly versatile in various applications.

Recent studies have highlighted the potential of (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The pyridine ring serves as an excellent platform for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor development. For instance, the trifluoromethylphenyl group has been found to enhance the selectivity of metalloporphyrin-based sensors for certain analytes, making it a valuable component in analytical chemistry.

The synthesis of (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol involves a multi-step process that typically begins with the preparation of the trifluoromethylphenyl derivative. This is followed by a coupling reaction with a pyridine derivative, often utilizing palladium catalysts to facilitate the formation of the aromatic ring system. The final step involves the introduction of the methanol group, which can be achieved through various methods such as hydroxylation or nucleophilic substitution.

From an environmental perspective, the stability and biodegradability of (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol have been studied extensively. Research indicates that while the trifluoromethyl group contributes to chemical stability, the overall compound exhibits moderate biodegradability under aerobic conditions. This makes it suitable for applications where persistence in the environment is not a concern.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in green chemistry applications, such as catalytic processes that minimize waste and energy consumption. The trifluoromethyl group continues to be a focal point for modification, with researchers exploring alternative substituents that could further enhance its properties.

In conclusion, (5-(2-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for further research and development across various scientific disciplines. As advancements in synthetic methodologies and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.